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Compound of Interest

Compound Name: Einecs 300-803-9

Cat. No.: B15186732 Get Quote

An In-depth Technical Guide on the Critical Micelle Concentration of Benzenesulfonic acid, 4-

C10-13-sec-alkyl derivs., compds. with triethanolamine (EINECS 300-803-9) in Aqueous

Solution

For Researchers, Scientists, and Drug Development Professionals

Introduction
This technical guide provides a comprehensive overview of the critical micelle concentration

(CMC) of the anionic surfactant identified by EINECS number 300-803-9. The chemical name

for this substance is Benzenesulfonic acid, 4-C10-13-sec-alkyl derivs., compds. with

triethanolamine. This compound belongs to the family of linear alkylbenzene sulfonates (LAS),

which are widely used as surfactants in various industrial and commercial applications due to

their excellent detergent and emulsifying properties.

The critical micelle concentration is a fundamental parameter that characterizes the self-

assembly of surfactant molecules in a solution. It is the concentration at which individual

surfactant molecules (monomers) begin to aggregate to form micelles. Below the CMC,

surfactant molecules exist predominantly as monomers. Above the CMC, additional surfactant

molecules primarily form micelles. This phenomenon leads to significant changes in the

physicochemical properties of the solution, such as surface tension, conductivity, and

solubilization capacity. Understanding the CMC is crucial for optimizing formulations in drug

delivery, cleaning applications, and various other fields where interfacial phenomena play a key

role.
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Quantitative Data on Critical Micelle Concentration
Direct experimental data for the critical micelle concentration (CMC) of the specific substance,

Benzenesulfonic acid, 4-C10-13-sec-alkyl derivs., compds. with triethanolamine (EINECS 300-
803-9), is not readily available in the peer-reviewed scientific literature. However, data for

structurally analogous compounds, specifically linear alkylbenzene sulfonates neutralized with

triethanolamine (LAS-TEA), provide a reliable estimate.

Compound CAS Number CMC Value Method Reference

Linear

Alkylbenzene

Sulfonate,

Triethanolamine

salt

Not specified 1.56 mmol/L Not specified [1]

MARLOPON AT

50 (52% active

LAS-TEA)

Not specified 650 mg/L Not specified [2]

Note: The CMC value for MARLOPON AT 50 should be interpreted with caution as it represents

a commercial mixture with 52% active ingredient, and the presence of other components could

influence the CMC. The value for the pure LAS-TEA is likely the more representative figure for

the pure compound. The influence of the counterion on the CMC of linear alkylbenzene

sulfonates has been a subject of study, with research indicating that the nature of the

counterion can affect micellization behavior[1][3].

Experimental Protocols for CMC Determination
The determination of the critical micelle concentration is typically achieved by monitoring a

physical property of the surfactant solution as a function of its concentration. A distinct change

or break in the plotted data indicates the onset of micelle formation. The two most common and

reliable methods for anionic surfactants like linear alkylbenzene sulfonates are surface

tensiometry and conductometry.

Surface Tension Method
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Principle: The surface tension of a surfactant solution decreases as the concentration of the

surfactant increases because the surfactant molecules adsorb at the air-water interface. Once

the surface is saturated with monomers, the surface tension remains relatively constant with

further increases in concentration, as any additional surfactant molecules form micelles in the

bulk of the solution. The CMC is the concentration at which this transition occurs.

Detailed Methodology:

Preparation of Stock Solution: A concentrated stock solution of the surfactant in deionized

water is prepared by accurately weighing the surfactant and dissolving it in a known volume

of water.

Preparation of Dilutions: A series of dilutions are prepared from the stock solution to cover a

concentration range both below and above the expected CMC.

Surface Tension Measurement: The surface tension of each dilution is measured using a

tensiometer (e.g., a Du Noüy ring or Wilhelmy plate tensiometer) at a constant temperature.

Data Analysis: The surface tension values are plotted against the logarithm of the surfactant

concentration. The resulting plot will show two linear regions. The intersection of the two

lines, extrapolated from the regions below and above the CMC, gives the critical micelle

concentration[4][5][6].

Conductivity Method
Principle: For ionic surfactants, the electrical conductivity of the solution changes with

concentration. Below the CMC, the conductivity increases linearly with the concentration of the

charged surfactant monomers. Above the CMC, the rate of increase in conductivity with

concentration decreases. This is because the newly formed micelles have a lower mobility than

the individual ions, and they also bind some of the counterions, reducing the total number of

effective charge carriers. The break in the conductivity versus concentration plot corresponds

to the CMC.

Detailed Methodology:

Preparation of Stock Solution: As with the surface tension method, a concentrated stock

solution of the ionic surfactant in deionized water is prepared.
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Preparation of Dilutions: A series of dilutions are prepared from the stock solution.

Conductivity Measurement: The electrical conductivity of each dilution is measured using a

calibrated conductivity meter at a constant temperature.

Data Analysis: The specific conductivity is plotted against the surfactant concentration. The

plot will exhibit two linear portions with different slopes. The point of intersection of these two

lines is the critical micelle concentration[4].

Visualization of Experimental Workflow
The following diagram illustrates the general workflow for determining the critical micelle

concentration of a surfactant using either the surface tension or conductivity method.
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General workflow for CMC determination.

The logical flow for data analysis in CMC determination is depicted in the following diagram.
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Data analysis pathway for CMC determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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